Cas no 286944-53-4 (2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-)

• Product Name: 2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-
• CAS No: 286944-53-4
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 1436144
• Update Time: 2024-08-15

2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.1]octane, 2-(3-pyridinyl)-

• Inchi： 1S/C11H15N3/c1-2-10(7-12-4-1)14-5-3-9-6-11(14)8-13-9/h1-2,4,7,9,11,13H,3,5-6,8H2
• InChI Key： RXMPTHLJGKSEAG-UHFFFAOYSA-N
• SMILES： C12CC(NC1)CCN2C1=CC=CN=C1

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±17.0 °C(Predicted)
• PSA: 28.16
• pka: 10.44±0.20(Predicted)